Cas no 1226507-53-4 (2,2,2-TRIFLUORO-1-(OXAN-4-YL)ETHAN-1-OL)

• Product Name: 2,2,2-TRIFLUORO-1-(OXAN-4-YL)ETHAN-1-OL
• CAS No: 1226507-53-4
• MF: C₇H₁₁F₃O₂
• MW: 184.156253099442
• CID: 4563706
• PubChem ID: 62390560
• Update Time: 2025-11-07

2,2,2-TRIFLUORO-1-(OXAN-4-YL)ETHAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(tetrahydro-2H-pyran-4-yl)ethan-1-ol
• 2H-Pyran-4-methanol, tetrahydro-α-(trifluoromethyl)-
• 2,2,2-trifluoro-1-(oxan-4-yl)ethan-1-ol
• 2,2,2-TRIFLUORO-1-(OXAN-4-YL)ETHAN-1-OL

• Inchi： 1S/C7H11F3O2/c8-7(9,10)6(11)5-1-3-12-4-2-5/h5-6,11H,1-4H2
• InChI Key： ZDLLLYOSXAFXSK-UHFFFAOYSA-N
• SMILES： C(C1CCOCC1)(O)C(F)(F)F

Computed Properties

• Exact Mass: 184.07111408g/mol
• Monoisotopic Mass: 184.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2,2,2-TRIFLUORO-1-(OXAN-4-YL)ETHAN-1-OL

Recent Advances in the Study of 2,2,2-Trifluoro-1-(oxan-4-yl)ethan-1-ol (CAS: 1226507-53-4) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 2,2,2-trifluoro-1-(oxan-4-yl)ethan-1-ol (CAS: 1226507-53-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This trifluorinated alcohol derivative, characterized by the presence of a tetrahydropyran (oxane) ring, exhibits remarkable stability and reactivity, making it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in the development of novel drug candidates, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

One of the key areas of research involving 1226507-53-4 is its application as a chiral building block in asymmetric synthesis. The trifluoromethyl group and the oxane ring provide steric and electronic effects that enhance the stereoselectivity of reactions, enabling the efficient construction of complex molecular architectures. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators, which show promise in treating anxiety and epilepsy. The researchers highlighted the compound's ability to improve the pharmacokinetic properties of the resulting drug candidates, such as metabolic stability and blood-brain barrier permeability.

In addition to its synthetic utility, 2,2,2-trifluoro-1-(oxan-4-yl)ethan-1-ol has been investigated for its direct biological activity. A recent preprint on bioRxiv reported its inhibitory effects on certain enzymes involved in lipid metabolism, suggesting potential applications in managing dyslipidemia and related cardiovascular conditions. The study utilized molecular docking and kinetic assays to elucidate the binding interactions between the compound and its target enzymes, providing a foundation for further structure-activity relationship (SAR) studies.

Another notable development is the incorporation of 1226507-53-4 into prodrug designs. Researchers have leveraged its trifluoromethyl group to enhance the lipophilicity and bioavailability of polar drug molecules. A 2024 patent application by a leading pharmaceutical company disclosed a series of prodrugs derived from this compound, aimed at improving the oral absorption of antiviral agents. The patent highlights the compound's versatility in addressing formulation challenges, particularly for drugs with poor solubility or rapid clearance.

Despite these advancements, challenges remain in the large-scale production and purification of 2,2,2-trifluoro-1-(oxan-4-yl)ethan-1-ol. Recent efforts in process chemistry have focused on optimizing catalytic systems to achieve higher yields and enantiomeric purity. A collaborative study between academic and industrial researchers, published in Organic Process Research & Development, described a novel catalytic asymmetric hydrogenation protocol that significantly improves the efficiency of synthesizing this compound on a multi-gram scale.

In conclusion, the growing body of research on 1226507-53-4 underscores its importance as a versatile tool in drug discovery and development. Its unique chemical properties enable diverse applications, from chiral synthesis to direct therapeutic intervention. Future studies are expected to explore its potential in emerging areas such as targeted protein degradation and radiopharmaceuticals, further expanding its impact on the pharmaceutical industry.